Ethyl 6-amino-1H-indole-5-carboxylate
Cat. No. B070967
Key on ui cas rn:
174311-74-1
M. Wt: 204.22 g/mol
InChI Key: AYKVDBDWLMMDQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08741925B2
Procedure details
A mixture of 5-(2-dimethylamino-vinyl)-2,4-dinitro-benzoic acid ethyl ester (15 g, 0.05 mol) and Raney Ni (5 g) in EtOH (500 mL) was stirred under H2 (50 psi) at room temperature for 2 h. The catalyst was filtered off and the filtrate was concentrated to dryness. The residue was purified by column chromatography on silica gel to give 6-amino-1H-indole-5-carboxylic acid ethyl ester (B-25) (3 g, 30%). 1H NMR (DMSO-d6) δ 10.68 (s, 1H), 7.99 (s, 1H), 7.01-7.06 (m, 1H), 6.62 (s, 1H), 6.27-6.28 (m, 1H), 6.16 (s, 2H), 4.22 (q, J=7.2 Hz, 2H), 1.32-1.27 (t, J=7.2 Hz, 3H).
Name
5-(2-dimethylamino-vinyl)-2,4-dinitro-benzoic acid ethyl ester
Quantity
15 g
Type
reactant
Reaction Step One
Yield
30%
Identifiers
|
REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:22])[C:5]1[CH:10]=[C:9]([CH:11]=[CH:12]N(C)C)[C:8]([N+:16]([O-])=O)=[CH:7][C:6]=1[N+:19]([O-])=O)[CH3:2]>CCO.[Ni]>[CH2:1]([O:3][C:4]([C:5]1[CH:10]=[C:9]2[C:8](=[CH:7][C:6]=1[NH2:19])[NH:16][CH:12]=[CH:11]2)=[O:22])[CH3:2]
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Inputs
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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was stirred under H2 (50 psi) at room temperature for 2 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
The catalyst was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated to dryness
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The residue was purified by column chromatography on silica gel
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
C(C)OC(=O)C=1C=C2C=CNC2=CC1N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3 g | |
| YIELD: PERCENTYIELD | 30% | |
| YIELD: CALCULATEDPERCENTYIELD | 29.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
